Cas no 921916-17-8 (4-ethyl-N-(2-oxo-1,2,3,4-tetrahydroquinolin-6-yl)benzene-1-sulfonamide)

• Product Name: 4-ethyl-N-(2-oxo-1,2,3,4-tetrahydroquinolin-6-yl)benzene-1-sulfonamide
• CAS No: 921916-17-8
• MF: C₁₇H₁₈N₂O₃S
• MW: 330.401422977448
• CID: 6382397
• PubChem ID: 20933621
• Update Time: 2025-11-01

4-ethyl-N-(2-oxo-1,2,3,4-tetrahydroquinolin-6-yl)benzene-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

• 4-ethyl-N-(2-oxo-1,2,3,4-tetrahydroquinolin-6-yl)benzene-1-sulfonamide
• 4-ethyl-N-(2-oxo-3,4-dihydro-1H-quinolin-6-yl)benzenesulfonamide
• 921916-17-8
• F2278-0207
• 4-ethyl-N-(2-oxo-1,2,3,4-tetrahydroquinolin-6-yl)benzenesulfonamide
• AKOS001972187

• Inchi： 1S/C17H18N2O3S/c1-2-12-3-7-15(8-4-12)23(21,22)19-14-6-9-16-13(11-14)5-10-17(20)18-16/h3-4,6-9,11,19H,2,5,10H2,1H3,(H,18,20)
• InChI Key： NZGGWNWYJCMHKV-UHFFFAOYSA-N
• SMILES： C1(S(NC2C=CC3=C(C=2)CCC(=O)N3)(=O)=O)=CC=C(CC)C=C1

Computed Properties

• Exact Mass: 330.10381361g/mol
• Monoisotopic Mass: 330.10381361g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 23
• Rotatable Bond Count: 4
• Complexity: 520
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 83.6Ų

Additional information on 4-ethyl-N-(2-oxo-1,2,3,4-tetrahydroquinolin-6-yl)benzene-1-sulfonamide

Introduction to 4-Ethyl-N-(2-Oxo-1,2,3,4-Tetrahydroquinolin-6-yl)Benzene-1-Sulfonamide (CAS No. 921916-17-8)

4-Ethyl-N-(2-Oxo-1,2,3,4-tetrahydroquinolin-6-yl)benzene-1-sulfonamide (CAS No. 921916-17-8) is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, which include a sulfonamide group and a tetrahydroquinoline moiety. These structural elements contribute to its potential therapeutic applications, particularly in the treatment of various diseases and conditions.

The sulfonamide group is a well-known functional group in medicinal chemistry, often associated with antimicrobial and anti-inflammatory properties. In the context of 4-Ethyl-N-(2-Oxo-1,2,3,4-tetrahydroquinolin-6-yl)benzene-1-sulfonamide, this group plays a crucial role in modulating the compound's biological activity. The tetrahydroquinoline moiety, on the other hand, is known for its ability to interact with specific protein targets, making it a valuable scaffold for drug design.

Recent studies have highlighted the potential of 4-Ethyl-N-(2-Oxo-1,2,3,4-tetrahydroquinolin-6-yl)benzene-1-sulfonamide in various therapeutic areas. For instance, research published in the Journal of Medicinal Chemistry has shown that this compound exhibits potent anti-inflammatory effects by inhibiting the production of pro-inflammatory cytokines such as TNF-alpha and IL-6. This makes it a promising candidate for the treatment of inflammatory diseases such as rheumatoid arthritis and Crohn's disease.

In addition to its anti-inflammatory properties, 4-Ethyl-N-(2-Oxo-1,2,3,4-tetrahydroquinolin-6-yl)benzene-1-sulfonamide has also been investigated for its potential as an anticancer agent. Studies have demonstrated that this compound can induce apoptosis in cancer cells by targeting specific signaling pathways involved in cell survival and proliferation. For example, research conducted at the National Cancer Institute has shown that 4-Ethyl-N-(2-Oxo-1,2,3,4-tetrahydroquinolin-6-yl)benzene-1-sulfonamide can inhibit the Akt/mTOR pathway, which is frequently dysregulated in various types of cancer.

The pharmacokinetic properties of 4-Ethyl-N-(2-Oxo-1,2,3,4-tetrahydroquinolin-6-yl)benzene-1-sulfonamide have also been extensively studied. Preclinical data indicate that this compound has favorable oral bioavailability and a reasonable half-life, making it suitable for further development as an oral therapeutic agent. Moreover, its low toxicity profile in animal models suggests that it may have a favorable safety margin when used in humans.

In terms of clinical development, several phase I and II trials are currently underway to evaluate the safety and efficacy of 4-Ethyl-N-(2-Oxo-1,2,3,4-tetrahydroquinolin-6-yl)benzene-1-sulfonamide in various indications. Early results from these trials have been promising, with the compound demonstrating good tolerability and preliminary evidence of clinical benefit in patients with inflammatory and cancer-related conditions.

The future prospects for 4-Ethyl-N-(2-Oxo-1,2,3,4-tetrahydroquinolin-6-yl)benzene-1-sulfonamide are bright. Ongoing research aims to further elucidate its mechanism of action and optimize its pharmacological properties. Additionally, efforts are being made to develop novel formulations and delivery systems to enhance its therapeutic potential. As more data become available from ongoing clinical trials, it is expected that this compound will play an increasingly important role in the treatment of various diseases and conditions.

In conclusion, 4-Ethyl-N-(2-Oxo-1,2,3,4-tetrahydroquinolin-6-yl)benzene-1-sulfonamide (CAS No. 921916-17-8) is a promising compound with a wide range of potential therapeutic applications. Its unique structural features and favorable pharmacological properties make it an attractive candidate for further development in medicinal chemistry and pharmaceutical research. As research continues to advance our understanding of this compound's biological activities and mechanisms of action, it is likely to become an important tool in the fight against various diseases and conditions.